Cas no 1257548-77-8 (1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one)

• Product Name: 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one
• CAS No: 1257548-77-8
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 6060093
• PubChem ID: 49709174
• Update Time: 2025-06-09

1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one
• 1-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)-3-(4-methoxyphenyl)imidazolidin-2-one
• F5788-2383
• 1257548-77-8
• 1-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]-3-(4-methoxyphenyl)imidazolidin-2-one
• AKOS024518680
• VU0520587-1

• Inchi： 1S/C17H23N3O4/c1-24-15-4-2-13(3-5-15)20-11-10-19(17(20)23)12-16(22)18-8-6-14(21)7-9-18/h2-5,14,21H,6-12H2,1H3
• InChI Key： ACCKRZWATIRIJI-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CN2C(N(C3C=CC(=CC=3)OC)CC2)=O)=O)CC1

Computed Properties

• Exact Mass: 333.16885622g/mol
• Monoisotopic Mass: 333.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one

1-2-(4-Hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one: A Comprehensive Overview

1-2-(4-Hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one (CAS No. 1257548-77-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one is characterized by a central imidazolidinone core, which is substituted with a 4-hydroxypiperidine moiety and a 4-methoxyphenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule. The hydroxypiperidine moiety is particularly noteworthy as it can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity.

The synthesis of 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one typically involves a multi-step process. One common approach is to start with the condensation of 4-hydroxypiperidine and an appropriate aldehyde or ketone to form an intermediate. This intermediate is then reacted with a suitable amine and a carbonyl compound to form the final imidazolidinone structure. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as the use of catalysts and microwave-assisted reactions.

In terms of biological activities, 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one has shown promising results in various preclinical studies. One of the key areas of research has been its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one has been investigated for its analgesic properties. Preclinical studies have shown that it can reduce pain responses in animal models of nociception without causing significant side effects. The mechanism behind its analgesic activity is thought to involve modulation of neurotransmitter systems in the central nervous system, particularly the inhibition of NMDA receptors.

The neuroprotective effects of 1-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-3-(4-methoxyphenyl)imidazolidin-2-one have also been explored. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent studies have also focused on the pharmacokinetic properties of 1-2-(4-hydroxypiperidin-1-yl)-2-oxyethyl)-3-(4-methoxyphenyl)imidazolidin-. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. The compound has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens.

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